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Abstract
Streptobiosamine is a critical disaccharide component of the aminoglycoside antibiotic,

streptomycin. A thorough understanding of its chemical identity, properties, and biological

origins is paramount for researchers in antibiotic development and related fields. This technical

guide provides a detailed overview of the nomenclature, synonyms, and physicochemical

properties of streptobiosamine. It further delves into its biosynthetic pathway as a key

constituent of streptomycin and outlines experimental protocols for its isolation and analysis.

This document aims to serve as a comprehensive resource for scientists and professionals

engaged in the study and application of this important biomolecule.

Nomenclature and Synonyms
Streptobiosamine is systematically named according to IUPAC nomenclature, though it is also

known by several synonyms. A clear understanding of these naming conventions is essential

for unambiguous scientific communication.
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The International Union of Pure and Applied Chemistry (IUPAC) name for streptobiosamine is

(2R,3R)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-

2-hydroxy-2-[(1S)-1-hydroxyethyl]butanedial[1].

Chemical Structure
Streptobiosamine is an amino disaccharide composed of two monosaccharide units:

streptose and N-methyl-L-glucosamine, linked by an α-(1→2)-glycosidic bond[2][3].

Synonyms and Identifiers
A variety of synonyms and identifiers are used in literature and chemical databases to refer to

streptobiosamine. These are summarized in the table below for easy reference.

Identifier Type Value

CAS Registry Number 126-05-6[1][2][4][5]

ChEBI ID CHEBI:9283[1]

PubChem CID 20056682[1]

MeSH Entry Term streptobiosamine[1]

Other Synonyms

5-Deoxy-2-O-[2-deoxy-2-(methylamino)-α-L-

glucopyranosyl]-3-C-formyl-L-lyxose[2][5]L-

Lyxose, 5-deoxy-2-O-(2-deoxy-2-(methylamino)-

alpha-L-glucopyranosyl)-3-C-formyl-[1]

Physicochemical Properties
The physical and chemical properties of streptobiosamine are crucial for its handling,

analysis, and application in research. Key quantitative data are presented in the following table.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₃NO₉ [1][2][4]

Molecular Weight 337.32 g/mol [1][2][4]

Exact Mass 337.1373 Da [4]

Percent Composition
C: 46.29%, H: 6.87%, N:

4.15%, O: 42.69%
[2]

Boiling Point (Predicted) 579.3 ± 50.0 °C [5]

Density (Predicted) 1.46 ± 0.1 g/cm³ [5]

pKa (Predicted) 11.71 ± 0.29 [5]

Biological Significance and Biosynthesis
Streptobiosamine is a fundamental structural component of streptomycin, an antibiotic

produced by the bacterium Streptomyces griseus[2][3]. It does not possess antibiotic activity on

its own but is essential for the overall structure and function of streptomycin. The biosynthesis

of streptobiosamine is an integral part of the streptomycin biosynthetic pathway, with its two

constituent monosaccharides, streptose and N-methyl-L-glucosamine, being synthesized via

separate pathways originating from D-glucose[6].

Streptomycin Biosynthesis Overview
The biosynthesis of streptomycin is a complex process involving the convergence of three

distinct pathways that produce the three components of the final molecule: streptidine,

streptose, and N-methyl-L-glucosamine. These three components are then assembled to form

streptomycin.
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Overview of the major pathways in streptomycin biosynthesis.

Biosynthesis of Streptose
The streptose moiety of streptobiosamine is synthesized from D-glucose through a pathway

involving dTDP-glucose. A key step in this pathway is a carbon-carbon rearrangement of a 6-

deoxy-4-oxyhexose derivative, where carbon 3 of the glucose backbone becomes the branch

carbon of the C-formyl group in streptose[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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